3-(4-fluorobenzyl)-1-((5-methyl-2-phenyloxazol-4-yl)methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
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Description
3-(4-fluorobenzyl)-1-((5-methyl-2-phenyloxazol-4-yl)methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H18FN3O3S and its molecular weight is 447.48. The purity is usually 95%.
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Scientific Research Applications
- The thienopyrimidine scaffold has attracted attention due to its potential as an anticancer agent. Researchers explore derivatives like this compound for their ability to inhibit tumor growth, induce apoptosis, and interfere with cancer cell signaling pathways .
- The presence of the 4-fluorobenzyl group may contribute to anti-inflammatory effects. Scientists investigate whether this compound can modulate inflammatory responses by targeting specific pathways or receptors .
- The oxazolylmethyl group in the structure suggests possible neuroprotective properties. Researchers study derivatives of this compound to assess their impact on neurodegenerative diseases, such as Alzheimer’s or Parkinson’s .
- The 4-fluorobenzyl moiety could be leveraged for antifungal applications. Scientists explore its potential to inhibit fungal growth, especially in the treatment of onychomycosis (fungal nail infections) .
- The steric hindrance introduced by the 4-fluorobenzyl group may make this compound useful in coordination chemistry. It could form bulky coordination structures with metal ions, affecting their reactivity and selectivity .
- While not directly related to this compound, the synthesis of 5-methyl-2-furancarboxylic acid (MFA) from bio-renewable precursors involves similar chemical principles. Researchers explore sustainable routes to MFA, which has applications in pharmaceuticals and materials .
Anticancer Agents
Anti-Inflammatory Properties
Neurological Disorders
Antifungal Agents
Coordination Chemistry
Green Synthesis of 5-Methyl-2-Furancarboxylic Acid
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4-fluorobenzyl)-1-((5-methyl-2-phenyloxazol-4-yl)methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(4-fluorobenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, which is synthesized from 4-fluorobenzylamine and 2-thiouracil. The second intermediate is 5-methyl-2-phenyloxazole-4-carbaldehyde, which is synthesized from 2-phenylacetonitrile and ethyl 2-bromoacetate. These two intermediates are then coupled using a condensation reaction to form the final product.", "Starting Materials": [ "4-fluorobenzylamine", "2-thiouracil", "2-phenylacetonitrile", "ethyl 2-bromoacetate", "sodium hydride", "acetic acid", "sodium acetate", "acetic anhydride", "triethylamine", "p-toluenesulfonic acid", "sodium hydroxide", "hydrochloric acid", "sodium carbonate", "methyl iodide", "potassium carbonate", "palladium on carbon" ], "Reaction": [ "Synthesis of 3-(4-fluorobenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione:", "Step 1: 4-fluorobenzylamine is reacted with 2-thiouracil in the presence of sodium hydride and acetic acid to form 3-(4-fluorobenzyl)thiouracil.", "Step 2: The thiouracil intermediate is then oxidized using sodium acetate and acetic anhydride to form 3-(4-fluorobenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione.", "Synthesis of 5-methyl-2-phenyloxazole-4-carbaldehyde:", "Step 1: 2-phenylacetonitrile is reacted with ethyl 2-bromoacetate in the presence of sodium hydride and acetic acid to form ethyl 2-phenylacetoacetate.", "Step 2: The ester intermediate is then hydrolyzed using sodium hydroxide to form 2-phenylacetoacetic acid.", "Step 3: The acid intermediate is then decarboxylated using p-toluenesulfonic acid to form 5-methyl-2-phenyloxazole-4-carbaldehyde.", "Coupling of intermediates to form final product:", "Step 1: 3-(4-fluorobenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione and 5-methyl-2-phenyloxazole-4-carbaldehyde are reacted in the presence of triethylamine and acetic anhydride to form the coupled intermediate.", "Step 2: The coupled intermediate is then treated with hydrochloric acid and sodium carbonate to form the final product, 3-(4-fluorobenzyl)-1-((5-methyl-2-phenyloxazol-4-yl)methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione.", "Step 3: The final product is purified using column chromatography with methyl iodide and potassium carbonate as eluent and palladium on carbon as catalyst." ] } | |
CAS RN |
1428348-60-0 |
Product Name |
3-(4-fluorobenzyl)-1-((5-methyl-2-phenyloxazol-4-yl)methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione |
Molecular Formula |
C24H18FN3O3S |
Molecular Weight |
447.48 |
IUPAC Name |
3-[(4-fluorophenyl)methyl]-1-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thieno[3,2-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C24H18FN3O3S/c1-15-19(26-22(31-15)17-5-3-2-4-6-17)14-27-20-11-12-32-21(20)23(29)28(24(27)30)13-16-7-9-18(25)10-8-16/h2-12H,13-14H2,1H3 |
InChI Key |
RKNLRPYWWZXPMT-UHFFFAOYSA-N |
SMILES |
CC1=C(N=C(O1)C2=CC=CC=C2)CN3C4=C(C(=O)N(C3=O)CC5=CC=C(C=C5)F)SC=C4 |
solubility |
not available |
Origin of Product |
United States |
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